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Introduction
Cyanogen iodide (ICN) is a pseudohalogen compound composed of an iodine atom covalently

bonded to a cyanide group.[1] It is a colorless to white crystalline solid with a pungent odor,

recognized for its high toxicity and reactivity.[1][2] This technical guide provides a

comprehensive overview of the chemical properties of cyanogen iodide, including its physical

characteristics, reactivity, spectroscopic data, and a detailed synthesis protocol. The

information is presented to support research and development activities where this compound

may be utilized as a reagent or intermediate.

Core Chemical Properties
Cyanogen iodide is a linear molecule with the structural formula I-C≡N.[1] It is moderately

soluble in water, with which it slowly reacts, and shows better solubility in organic solvents such

as ethanol and ether.[2] The compound is sensitive to light and moisture, and upon heating or

contact with acids and bases, it decomposes to release toxic fumes, including hydrogen

cyanide and iodine.[2]

Quantitative Physical and Thermodynamic Data
A summary of the key physical and thermodynamic properties of cyanogen iodide is

presented in the tables below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula ICN [2]

Molecular Weight 152.92 g/mol [2]

Appearance
Colorless to white crystalline

solid
[1][2]

Odor Pungent [2]

Melting Point 146 °C [2]

Boiling Point 154.34 °C (rough estimate) [2]

Density 1.84 g/cm³ [2]

Vapor Pressure 1 mmHg @ 25.2 °C

Solubility
Soluble in water, ethanol, and

ether
[2]

Thermodynamic Parameter Value Reference(s)

Standard Enthalpy of

Formation (ΔfH°)
160.5–169.1 kJ/mol

Enthalpy of Fusion (ΔfusH°) 19.88 kJ/mol

Enthalpy of Sublimation

(ΔsubH°)
59.90 kJ/mol

Molecular Structure and Spectroscopic Data
The linear geometry of cyanogen iodide, with a C∞v point group, has been confirmed by

spectroscopic methods.[3] The key structural and spectroscopic parameters are detailed below.

Structural Parameters
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Parameter Value Reference(s)

C-I Bond Length 1.992 Å [3]

C≡N Bond Length 1.160 Å [3][4]

I-C-N Bond Angle 180° [3]

Spectroscopic Data
Spectroscopic
Technique

Observed
Peaks/Signals
(cm⁻¹ or ppm)

Assignment/Comm
ents

Reference(s)

Infrared (IR)

Spectroscopy
2188 C≡N stretch [3]

486 C-I stretch [3]

305 Bending mode [3]

Raman Spectroscopy

Data available but

specific peaks not

detailed in search

results.

Should show similar

vibrational modes to

IR.

¹³C NMR

Spectroscopy

Chemical shift value

not explicitly found,

but spectra are

available.

The carbon in the

nitrile group is

expected to have a

chemical shift in the

range of 110-125

ppm.

[5]

Mass Spectrometry

Specific fragmentation

pattern not detailed.

Ionization energy data

is available.

Expected fragments

would include I⁺ (m/z

127), CN⁺ (m/z 26),

and the molecular ion

ICN⁺ (m/z 153).

Chemical Reactivity and Hazards
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Cyanogen iodide is a highly reactive and hazardous compound. Its reactivity is characterized

by its decomposition under various conditions and its participation in reactions as both an

iodinating and cyanating agent.

It decomposes upon contact with:

Acids and Bases: Releases toxic hydrogen cyanide gas.[2]

Heat: Produces toxic fumes of iodine and cyanide.[2]

Water: Slowly reacts to form hydrogen cyanide.[1]

Ammonia and Alcohols: Undergoes decomposition.

A diagram illustrating the key reactions and decomposition pathways of cyanogen iodide is

provided below.

Reactivity of Cyanogen Iodide
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Caption: Reactivity pathways of cyanogen iodide.

Experimental Protocols: Synthesis of Cyanogen
Iodide
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The following protocol for the synthesis of cyanogen iodide is based on the reaction of sodium

cyanide with iodine.

Caution:Cyanogen iodide is highly toxic and volatile. All operations must be conducted in a

well-ventilated fume hood with appropriate personal protective equipment.

Materials and Equipment:
Sodium cyanide (NaCN)

Iodine (I₂)

Deionized water

Diethyl ether (peroxide-free)

Chloroform

Three-necked round-bottom flask

Stirrer

Thermometer

Dropping funnel

Ice-water bath

Separatory funnel

Rotary evaporator

Sintered glass funnel

Procedure:
Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer and a

thermometer, dissolve sodium cyanide in water and cool the solution to 0 °C using an ice-

water bath.
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Addition of Iodine: Slowly add iodine to the stirred sodium cyanide solution in small portions.

Maintain the temperature at 0 °C throughout the addition.

Extraction: After the addition of iodine is complete, add peroxide-free diethyl ether to the

reaction mixture to dissolve the precipitated cyanogen iodide. Transfer the mixture to a

separatory funnel and separate the aqueous layer. Extract the aqueous layer with additional

portions of cold diethyl ether.

Isolation of Crude Product: Combine the ethereal extracts and remove the ether under

reduced pressure using a rotary evaporator at room temperature.

Purification: The crude product can be purified by recrystallization from boiling chloroform.

Dissolve the crude solid in hot chloroform, filter if necessary, and then cool the solution to

induce crystallization.

Drying: Collect the purified crystals by filtration and air-dry them in a fume hood.

A workflow diagram for the synthesis of cyanogen iodide is presented below.
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Synthesis of Cyanogen Iodide
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Caption: Workflow for cyanogen iodide synthesis.
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Conclusion
This technical guide has summarized the key chemical properties of cyanogen iodide,

providing quantitative data and experimental details relevant to researchers and scientists. Its

high reactivity and toxicity necessitate careful handling and a thorough understanding of its

chemical behavior. The information presented herein should serve as a valuable resource for

the safe and effective use of cyanogen iodide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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